Cas no 2679928-06-2 (tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate)

• Product Name: tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate
• CAS No: 2679928-06-2
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5644423
• PubChem ID: 165915780
• Update Time: 2025-10-31

tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate
• 2679928-06-2
• EN300-28272601

• Inchi： 1S/C9H19NO2S/c1-8(2,3)12-7(11)6(10)9(4,5)13/h6,13H,10H2,1-5H3/t6-/m1/s1
• InChI Key： NIAFUCQSKMECJN-ZCFIWIBFSA-N
• SMILES： SC(C)(C)[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 205.11365002g/mol
• Monoisotopic Mass: 205.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate

tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate: A Comprehensive Overview

tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate, identified by the CAS number 2679928-06-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. In this article, we delve into the properties, synthesis, and biological significance of this compound, incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate is characterized by a chiral center at the second carbon atom, which imparts stereochemical diversity to the molecule. The presence of an amino group (-NH₂) and a sulfanyl group (-S-) introduces functional diversity, making this compound versatile for various chemical transformations. The tert-butyl ester group further enhances the stability and solubility of the molecule, which are critical factors in drug design and delivery systems.

Recent studies have highlighted the role of tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate in peptide synthesis and as a building block for constructing bioactive molecules. Researchers have explored its use in creating peptidomimetics, which are compounds designed to mimic the structure and function of peptides but with improved pharmacokinetic properties. The stereochemistry at the second carbon atom plays a pivotal role in determining the bioactivity and selectivity of these peptidomimetics.

In terms of synthesis, several methods have been reported for the preparation of tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate. One common approach involves the alkylation of tert-butyl glycinate with an appropriate sulfide-containing reagent under basic conditions. This method ensures high yields and good stereochemical control, which are essential for maintaining the integrity of the chiral center.

The biological activity of tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate has been studied in various contexts. Recent research has focused on its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that this compound exhibits inhibitory activity against specific proteases, making it a promising candidate for anti-inflammatory and antiviral therapies.

In addition to its enzymatic inhibition properties, tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate has been investigated for its role in modulating cellular signaling pathways. Preclinical studies suggest that it may influence pathways associated with cell proliferation and apoptosis, which could have implications in cancer therapy.

The pharmacokinetic profile of tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate is another area that has attracted scientific interest. Studies conducted in animal models indicate that this compound exhibits moderate absorption and distribution characteristics, with a relatively long half-life due to its stable ester group. These properties make it suitable for formulation into sustained-release drug delivery systems.

Safety assessment studies are crucial for evaluating the suitability of any compound for therapeutic applications. Recent toxicity studies on tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate have demonstrated that it exhibits low acute toxicity at doses relevant to therapeutic use. However, further long-term studies are required to fully assess its safety profile.

In conclusion, tert-butyl (2R)-2-amino-3-methyl-3-sulfanylbutanoate, CAS number 2679928-06-2, is a multifaceted compound with significant potential in drug discovery and chemical synthesis. Its unique structural features and diverse functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As ongoing research continues to uncover new insights into its biological activity and pharmacokinetic properties, this compound is poised to play an increasingly important role in the field of medicinal chemistry.